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Compound of Interest

(R)-tert-Butyl (pyrrolidin-3-
Compound Name:

ylmethyl)carbamate

cat. No.: B1270915

Technical Guide: (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate, a chiral building block crucial in the synthesis of complex pharmaceutical
compounds. This document outlines its chemical identifiers, a detailed experimental protocol
for its synthesis, and its role in synthetic workflows.

Core Chemical Data

(R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate is a versatile synthetic intermediate. Its
chemical identifiers are summarized in the table below for easy reference.
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Identifier Value

CAS Number 173340-25-5[1]
CAS Number (HCI salt) 1217858-20-2[2]
PubChem CID 1519427[1]
Molecular Formula C10H20N202[1]
Molecular Weight 200.28 g/mol [1]

InChl=1S/C10H20N202/c1-10(2,3)14-9(13)12-
InChl 7-8-4-5-11-6-8/h8,11H,4-7H2,1-3H3,
(H,12,13)/t8-/m1/s1[1]

InChlKey WIEIVMZWPIUWHO-MRVPVSSY SA-N[1]

SMILES CC(C)(C)OC(=0)NCC1CCNC1[1]

Synthesis Protocol

The synthesis of (R)-tert-Butyl (pyrrolidin-3-yImethyl)carbamate is typically achieved
through the N-protection of the primary amine of (R)-3-(aminomethyl)pyrrolidine with a tert-
butoxycarbonyl (Boc) group. This is a standard procedure in organic synthesis, utilizing di-tert-
butyl dicarbonate as the Boc-protecting agent.

Experimental Protocol: N-Boc Protection of (R)-3-
(aminomethyl)pyrrolidine

This protocol is based on established methodologies for the Boc protection of amines.
Materials and Equipment:

¢ (R)-3-(aminomethyl)pyrrolidine

o Di-tert-butyl dicarbonate ((Boc)z20)

o Triethylamine (EtsN) or another suitable base
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e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e |ce bath

o Dropping funnel or syringe

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Preparation: In a round-bottom flask, dissolve (R)-3-(aminomethyl)pyrrolidine in anhydrous
dichloromethane (approximately 10 mL per gram of the amine).

e Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0
°C.

» Base Addition: Add triethylamine (1.2 equivalents) to the stirred solution.

» Reagent Addition: Dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount of
anhydrous dichloromethane and add it dropwise to the reaction mixture over a period of 30
minutes. It is crucial to maintain the reaction temperature at 0 °C during the addition.

e Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Continue stirring for 2-4 hours.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up:

o

Quench the reaction by adding saturated agueous sodium bicarbonate solution.

[¢]

Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

[¢]

Wash the combined organic layers with water and then with brine.

[¢]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, and then filter.

 Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The
resulting crude product can be purified by column chromatography if necessary.

Synthetic Workflow Visualization

The synthesis of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate is a key step in more
complex synthetic routes. The following diagram illustrates the general workflow for its
preparation and subsequent use as a building block.
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Synthesis and Application Workflow

Application in Drug Discovery

(R)-tert-Butyl Deprotection Coupling with Complex Pharmaceutical
(pyrrolidin-3-ylmethyl)carbamate (e.g., TFA, HCI) Carboxylic Acid/Other Electrophile Intermediate or AP|

Synthesis of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate

Di-tert-butyl dicarbonate
(Boc)20, Base
(R)-tert-Butyl
lidin-3-ylmethyl)carb: Lt
(R)-3-(aminomethyl)pyrrolidine NAEIE P it el

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation and use of (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate.

This guide serves as a foundational resource for researchers and professionals engaged in the
field of synthetic and medicinal chemistry, providing essential data and protocols for the
effective utilization of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate CAS
number and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270915#r-tert-butyl-pyrrolidin-3-ylmethyl-
carbamate-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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